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Abstract

p-Nonylacetophenone, a member of the aromatic ketone family, presents a unique and
valuable profile for the modern perfumer. Its structure, combining a classic acetophenone core
with a C9 alkyl chain, offers a multifaceted character that extends beyond simple odor
contribution. This document provides a detailed exploration of p-nonylacetophenone's
properties and its application in fragrance formulation. We will delve into its role as both a
complex olfactory modifier and a highly effective fixative. Included are comprehensive, step-by-
step protocols for its evaluation, performance testing, and incorporation into fragrance
concentrates, designed to provide researchers and formulators with a robust framework for
harnessing its full potential.

Physicochemical & Olfactory Properties

p-Nonylacetophenone (1-(4-nonylphenyl)ethanone) is a liquid, stable under normal
conditions, making it highly suitable for incorporation into a wide range of product bases.[1][2]
Its key properties are summarized below.
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Property Value Source
Chemical Name 1-(4-Nonylphenyl)ethan-1-one [1112]
CAS Number 37593-05-8 [11[2]
Molecular Formula C17H260 [2]
Molecular Weight 246.39 g/mol [2]
Physical State Liquid [1]
Boiling Point 159 - 161 °C [1]

Olfactory Profile Analysis

While structurally related to acetophenone—known for its sweet, floral, and almond-like scent
reminiscent of hawthorn and orange blossom[3][4]—the introduction of the para-nonyl group
significantly modifies the olfactory profile of p-nonylacetophenone.

e Primary Notes: The core acetophenone character provides a powdery, sweet, floral
foundation. Notes of mimosa, heliotrope, and a subtle cherry-almond facet are perceptible.[3]

» Modifying Nuances: The C9 alkyl chain imparts distinct waxy, slightly citrusy (specifically,
grapefruit rind), and clean fatty undertones. This complexity moves the material away from a
simple floral note into a more sophisticated, substantive domain.

o Substantivity & Tenacity: Due to its higher molecular weight (246.39 g/mol ) and lower
volatility compared to standard acetophenone (120.15 g/mol ), p-nonylacetophenone
exhibits significantly greater longevity on a smelling strip and on the skin.[2][5] This property
is foundational to its role as a fixative.

Functional Role in Fragrance Compositions

p-Nonylacetophenone serves two primary functions in a fragrance formula: as a unique scent
modifier and as a high-performance fixative.

Olfactory Modifier
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The material excels in adding warmth, depth, and a modern, powdery-waxy texture to various
fragrance accords.[6]

o Floral Accords: It enhances the natural waxiness of white florals like tuberose and gardenia,
while lending a powdery, sun-drenched warmth to mimosa and hawthorn reconstructions.

e Oriental & Gourmand Accords: Its subtle almond and cherry facets can bridge floral and
gourmand notes, complementing materials like vanilla, tonka bean, and heliotropin.[3]

e Functional Fragrances: In applications like soaps and lotions, its clean, slightly fatty
character provides a substantive, "cared-for" scent profile that supports other fragrance
notes.[7]

Fixative Properties

Fixatives are essential, less volatile components in a fragrance that slow down the evaporation
rate of more volatile ingredients, thereby increasing the overall longevity of the scent.[8] The
long alkyl chain and high molecular weight of p-nonylacetophenone make it an excellent
fixative, particularly for volatile top and middle notes.

The mechanism of fixation involves intermolecular interactions that effectively lower the vapor
pressure of the entire fragrance system.[9] By anchoring more fleeting citrus, herbal, and light
floral notes, p-nonylacetophenone helps to maintain the integrity of the fragrance's intended
character over a longer period.

Application Protocols & Methodologies

The following protocols provide a standardized framework for evaluating and utilizing p-
nonylacetophenone in a laboratory setting.

Protocol: Preparation of Stock Solution

Objective: To prepare a standardized, workable dilution of p-nonylacetophenone for olfactory
evaluation and formulation trials.

Materials:

e p-Nonylacetophenone
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Ethanol, 95% (perfumer's grade)

Glass beaker

Magnetic stirrer and stir bar

Analytical balance

Amber glass storage bottle

Procedure:

e Place the glass beaker on the analytical balance and tare.

o Carefully weigh 10.0 g of p-nonylacetophenone into the beaker.

e Add 90.0 g of 95% ethanol to the beaker.

e Place the magnetic stir bar in the beaker and place it on the magnetic stirrer.
» Stir at a moderate speed until the solution is completely homogenous.

o Transfer the 10% solution to a labeled amber glass bottle for storage.

Protocol: Evaluation of Fixative Efficacy

Objective: To quantify the effect of p-nonylacetophenone on the longevity of a volatile
fragrance accord.

Workflow:

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#application-notes-protocols-p-nonylacetophenone-in-modern-fragrance-formulation
https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#application-notes-protocols-p-nonylacetophenone-in-modern-fragrance-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Preparation
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(Control & Test)

Evaluate Olfactory Intensity
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Record Intensity on a 1-5 Scale
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'
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Click to download full resolution via product page

Figure 1: Workflow for Fixative Effect Evaluation.
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Procedure:

o Create a simple, volatile accord: Prepare a blend of top notes, for example: 50% Bergamot
oil, 30% Lemon oil, 20% Sweet Orange oll.

o Prepare Control Sample: Weigh 9.9 g of the citrus accord into a vial and add 0.1 g of 95%
ethanol.

e Prepare Test Sample: Weigh 9.9 g of the citrus accord into a second vial and add 0.1 g of p-
nonylacetophenone.

o Application: Dip one labeled smelling strip into the Control sample and another into the Test
sample to an equal depth for 2 seconds.

o Evaluation: Evaluate the odor intensity of both strips immediately (T=0) and at set intervals
(e.g., T=1h, T=4h, T=8h, T=12h). Rate the perceived intensity of the citrus accord on a scale
of 1 (very weak) to 5 (very strong).

o Data Analysis: Record the results in a table and plot the intensity over time to visualize the
difference in evaporation rates.

Hypothetical Data Presentation:

Time Control Intensity (1-5) Test Intensity (1-5)
0 hr 5 5

1hr 4 4.5

4 hr 2 3.5

8 hr 0.5 25

12 hr 0 15

Protocol: Stability Testing in a Product Base

Objective: To assess the stability and performance of a fragrance containing p-
nonylacetophenone in a representative consumer product base (e.g., a simple lotion).
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Procedure:

* Prepare two samples of a fragrance concentrate: one with 2% p-nonylacetophenone (Test)
and one without (Control).

 Incorporate each fragrance concentrate at 0.5% into a simple, unscented lotion base.
» Divide each batch into three aliquots:

o One for storage at room temperature (20-22°C).

o One for storage in an oven at 40°C (accelerated aging).

o One for storage exposed to a UV light source.

o Evaluate all samples at weekly intervals for 4 weeks, assessing for any changes in color,
viscosity, pH, and odor profile. Document all findings. A stable formulation will show minimal
deviation from the initial measurements.[10][11]

Safety & Regulatory Considerations

Hazard Profile: p-Nonylacetophenone is classified as causing skin irritation (Category 2) and
serious eye irritation (Category 2).[1][2] It may also cause respiratory irritation.[2]

o Handling: Standard laboratory personal protective equipment (PPE), including gloves and
safety glasses, should be worn when handling the neat material or concentrated solutions.[1]
Work should be conducted in a well-ventilated area.

o Formulation Limits: While specific regulations for p-nonylacetophenone may vary, all
fragrance ingredients must be used in accordance with the guidelines and standards set by
the International Fragrance Association (IFRA) and the Research Institute for Fragrance
Materials (RIFM).[12] These bodies establish safe use levels for fragrance materials in
different consumer product categories based on comprehensive safety assessments. It is the
formulator's responsibility to ensure compliance for the intended application.

Case Study: Formulation of "Solar Mimosa" Accord
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The following is a simplified example of how p-nonylacetophenone can be used to create a
substantive and radiant floral accord.

Ingredient Parts (of 1000) Olfactory Contribution
Bergamot Oil 150 Bright, fresh, citrus top note
Phenyl Ethyl Alcohol 200 Rosy, floral body
] Fresh, light floral (lily of the
Linalool 100
valley)
Heliotropin 80 Powdery, almond-like, sweet
Anisic Aldehyde 50 Hawthorn, sweet, powdery
Adds waxy warmth, enhances
p-Nonylacetophenone 30 i
powder, fixes top notes
Benzyl Acetate 120 Fruity jasmine note
_ Adds naturalness and depth to
Indole (10% in EtOH) 10
florals
Galaxolide (Musk) 260 Clean, substantive musk base

In this formulation, p-nonylacetophenone anchors the volatile bergamot, adds a sophisticated
waxy texture that complements the mimosa-like character of anisic aldehyde and heliotropin,
and contributes to the overall warm, powdery dry-down of the fragrance.

Conclusion

p-Nonylacetophenone is a highly versatile and effective ingredient for the modern perfumer.
Its complex olfactory profile, combining sweet, floral, and powdery notes with uniqgue waxy and
citrus facets, allows for the creation of sophisticated and novel scent experiences. Furthermore,
its excellent fixative properties, derived from its high molecular weight and low volatility, make it
an invaluable tool for improving the longevity and performance of fragrance compositions
across a wide range of applications. Adherence to established safety protocols and regulatory
guidelines will ensure its successful and responsible implementation.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#application-notes-protocols-p-nonylacetophenone-in-modern-fragrance-formulation
https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#application-notes-protocols-p-nonylacetophenone-in-modern-fragrance-formulation
https://www.benchchem.com/product/b1585292/docs?utm_src=pdf-body#application-notes-protocols-p-nonylacetophenone-in-modern-fragrance-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

« National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 7487, p-Nitroacetophenone. Available at: [Link]

e LookChem (n.d.). Cas 115851-77-9, 2-hydroxy-5-nonylacetophenone. Available at: [Link]

o Google Patents (2011). CN102206148A - Synthesis process of 2-hydroxy-5-
nonylacetophenone.

e Cheméo (n.d.). Chemical Properties of p-n-Butylacetophenone (CAS 37920-25-5). Available
at: [Link]

e Society of Chemical Industry (2005). The synthesis of oxime reagents from natural and semi-
synthetic phenolic lipid and alkanoic acid resources for the solvent recov. Available at: [Link]

e Google Patents (2021). CN112250597A - Green synthesis method of 2-hydroxy-5-nonyl
acetophenone oxime.

e U.S. Food and Drug Administration (n.d.). Substances Added to Food: 4-
hydroxyacetophenone. Available at: [Link]

e Chemsrc (2024). 2-hydroxy-5-nonylacetophenone | CAS#:115851-77-9. Available at: [Link]

» Kings Research (2023). Why Acetophenone Is Vital for Fragrance and Flavor Chemists.
Available at: [Link]

e Flavor and Extract Manufacturers Association (n.d.). P-ISOPROPYLACETOPHENONE |
FEMA 2927. Available at: [Link]

o Better Chemtech (2020). Application of Acetophenone in flavors and fragrances. Available at:
[Link]

e Scentspiracy (n.d.). Acetophenone (98-86-2) - Synthetic Ingredient for Perfumery. Available
at: [Link]

e The Fragrance Conservatory (n.d.). Acetophenone. Available at: [Link]

e ChemBK (n.d.). 5-nonyl-2-hydroxyacetophenone oxime. Available at: [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/p-Nitroacetophenone
https://www.lookchem.com/cas-115/115851-77-9.html
https://www.chemeo.com/cid/78-081-3/p-n-Butylacetophenone
https://onlinelibrary.wiley.com/doi/abs/10.1002/jsfa.2120
https://www.cfsanappsexternal.fda.gov/scripts/fdcc/?set=FoodSubstances&id=4-HYDROXYACETOPHENONE
https://www.chemsrc.com/en/cas/115851-77-9_941019.html
https://www.kingsresearch.com/blog/acetophenone-market
https://www.femaflavor.org/fema-gras/flavor/2927/p-isopropylacetophenone
http://www.betterchemtech.com/news/application-of-acetophenone-in-flavors-and-fragrances
https://scentspiracy.com/ingredient/acetophenone
https://fragranceconservatory.com/ingredient/acetophenone
https://www.chembk.com/en/chem/5-nonyl-2-hydroxyacetophenone%20oxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Knowde (n.d.). Acetophenone in Cosmetics & Personal Care Products. Available at: [Link]

Journal of Pathology and Toxicologic Pathology (2021). Fixation and different types of
fixatives: Their role and functions: A review. Available at: [Link]

Leica Biosystems (n.d.). Popular Types of Fixatives used in Histopathology. Available at:
[Link]

ResearchGate (2017). Update to RIFM fragrance ingredient safety assessment, p-
isopropylacetophenone, CAS Registry Number 645-13-6. Available at: [Link]

ScienceDirect (2003). The safety assessment of fragrance materials. Available at: [Link]

Google Patents (n.d.). KR101230933B1 - Perfume Composition for Longlasting of Fragrance
and the Method for Preparing thereof.

Leica Biosystems (n.d.). Fixation with Ethanol, Acetone, Picric Acid & More. Available at:
[Link]

International Journal of Morphology (2019). Preservation of Histology by Phenol-Based
Fixative: Mini Review of Recent Findings. Available at: [Link]

European Commission (n.d.). INITIAL LIST OF PERFUMERY MATERIALS WHICH MUST
NOT FORM PART OF FRAGRANCES COMPOUNDS USED IN COSMETIC PRODUCTS.
Available at: [Link]

Flavor and Extract Manufacturers Association (n.d.). 3-METHYL-2,4-NONANEDIONE |
FEMA 4057. Available at: [Link]

The University of Texas at Austin (n.d.). Importance of stability of pharmaceutical
formulations. Available at: [Link]

MDPI (2017). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs.
Available at: [Link]

The Good Scents Company (n.d.). FEMA Number Listing : Starting with 2881 to 3110.
Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.knowde.com/learn/acetophenone-in-cosmetics-personal-care
https://www.patholjournal.com/archives/2021/vol4/issue4/4-4-10
https://www.leicabiosystems.com/knowledge-pathway/popular-types-of-fixatives-used-in-histopathology/
https://www.researchgate.net/publication/313881471_Update_to_RIFM_fragrance_ingredient_safety_assessment_p-isopropylacetophenone_CAS_Registry_Number_645-13-6
https://www.sciencedirect.com/science/article/abs/pii/S027323000300015X
https://www.leicabiosystems.com/knowledge-pathway/fixation-with-ethanol-acetone-picric-acid-more/
https://scielo.conicyt.cl/scielo.php?script=sci_arttext&pid=S0717-95022019000100223
https://ec.europa.eu/health/ph_risk/committees/sccp/documents/out98_en.pdf
https://www.femaflavor.org/fema-gras/flavor/4057/3-methyl-24-nonanedione
https://repositories.lib.utexas.edu/handle/2152/63259
https://www.mdpi.com/1999-4923/9/2/18
http://www.thegoodscentscompany.com/fema2k3d.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ PubMed (2021). Formulation of stabilizer-free, nontoxic PLGA and elastin-PLGA nanoparticle
delivery systems. Available at: [Link]

¢ Flavor and Extract Manufacturers Association (n.d.). GAMMA-NONALACTONE | FEMA
2781. Available at: [Link]

¢ YouTube (2022). Everything You Need To Know About Fragrance Concentration Levels -
EDT, EDP, Parfum, & MORE. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1585292/docs#application-notes-protocols-p-nonylacetophenone-in-modern-fragrance-formulation
https://www.benchchem.com/product/b1585292/docs#application-notes-protocols-p-nonylacetophenone-in-modern-fragrance-formulation
https://www.benchchem.com/product/b1585292?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

